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For Researchers, Scientists, and Drug Development Professionals

Accurate and reliable analysis of lead-based alloys is critical in a wide range of scientific and

industrial applications, from materials science to environmental monitoring and quality control in

pharmaceutical manufacturing. The foundation of such precise measurements lies in the use of

high-quality Standard Reference Materials (SRMs). This guide provides a comparative

overview of lead-based alloy SRMs from leading international producers, including the National

Institute of Standards and Technology (NIST), the Bundesanstalt für Materialforschung (BAM),

and LGC Standards.

Comparison of Certified Reference Materials
The selection of an appropriate SRM is contingent on the specific lead-based alloy being

analyzed and the elements of interest. The following tables summarize the certified values for

key elements in a selection of commercially available SRMs.

Lead-Antimony-Tin Alloys
These alloys are widely used in applications such as battery grids and bearing metals.
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Standard

Reference

Material

Producer

Matrix

Composition

(Nominal

Mass

Fraction, %)

Certified

Element

Mass

Fraction (%)

Uncertainty

(%)

NIST SRM

53e
NIST

84% Pb, 10%

Sb, 6% Sn

Antimony

(Sb)
9.98 0.04

Tin (Sn) 5.86 0.03

Copper (Cu) 0.099 0.002

Bismuth (Bi) 0.052 0.002

Arsenic (As) 0.097 0.004

NIST SRM

1132
NIST

84% Pb, 10%

Sb, 6% Sn

Antimony

(Sb)
10.00 0.06

Tin (Sn) 5.84 0.04

Copper (Cu) 0.100 0.002

Bismuth (Bi) 0.054 0.001

Arsenic (As) 0.098 0.002

Lead-Calcium-Tin Alloys
These alloys are commonly found in modern lead-acid batteries.
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Standard

Reference

Material

Producer

Matrix

Composition

(Nominal

Mass

Fraction, %)

Certified

Element

Mass

Fraction (%)

Uncertainty

(%)

BAM-M113 BAM Pb-Ca-Sn Calcium (Ca) 0.072 0.002

Tin (Sn) 0.498 0.007

Bismuth (Bi) 0.0101 0.0004

Aluminum

(Al)
0.0061 0.0003

Silver (Ag) 0.0051 0.0002

Copper (Cu) 0.0019 0.0001

Iron (Fe) 0.0006 0.0001

Antimony

(Sb)
0.0012 0.0001

Solder Alloys (Lead-Tin)
Solders are a common class of lead-tin alloys with varying compositions.
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Standard

Reference

Material

Producer

Matrix

Composition

(Nominal

Mass

Fraction, %)

Certified

Element

Mass

Fraction (%)

Uncertainty

(%)

NIST SRM

127b
NIST

60% Pb, 40%

Sn
Tin (Sn) 39.8 0.1

Antimony

(Sb)
0.76 0.02

Copper (Cu) 0.052 0.002

Bismuth (Bi) 0.102 0.004

Silver (Ag) 0.013 0.001

LGC-S-21
LGC

Standards

63% Sn, 37%

Pb
Tin (Sn) 62.9 0.3

Antimony

(Sb)
0.11 0.01

Copper (Cu) 0.045 0.003

Bismuth (Bi) 0.048 0.003

Cadmium

(Cd)
0.0018 0.0002

Experimental Protocols
The certification of these SRMs involves a rigorous process of inter-laboratory comparisons

and the use of multiple, independent analytical techniques. The methodologies are designed to

ensure the highest level of accuracy and traceability.

Sample Preparation
For solid metallic SRMs in the form of discs or blocks, the surface is typically prepared prior to

analysis to remove any surface contamination or oxidation. This is often achieved by milling or
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turning on a lathe. For chip or powder forms, the material is used as is, ensuring a

representative sub-sample is taken for analysis.

Analytical Techniques
A combination of the following analytical methods is commonly employed for the certification of

lead-based alloy SRMs.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): This is a widely

used technique for the determination of major, minor, and trace elements in a wide variety of

samples. For lead alloy analysis, a representative portion of the SRM is dissolved in an

appropriate acid mixture (e.g., nitric acid and hydrochloric acid). The resulting solution is then

introduced into the plasma, and the emitted light at element-specific wavelengths is

measured to determine the elemental concentrations.

Flame Atomic Absorption Spectrometry (FAAS): FAAS is another robust technique for the

determination of elemental concentrations. Similar to ICP-OES, the sample is first dissolved.

The solution is then aspirated into a flame, and a light beam from a hollow cathode lamp

specific to the element of interest is passed through the flame. The amount of light absorbed

by the atomized element is proportional to its concentration.

Spark Optical Emission Spectrometry (S-OES): This technique is particularly suited for the

analysis of solid metal samples. A high-voltage spark is applied to the surface of the SRM,

causing a small amount of the material to be vaporized and excited. The emitted light is then

analyzed by a spectrometer to determine the elemental composition. S-OES is a rapid and

non-destructive technique, making it ideal for quality control in metal production.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For the determination of trace

and ultra-trace element concentrations, ICP-MS is often the method of choice due to its high

sensitivity and specificity. The sample is introduced into the plasma as an aerosol, where it is

ionized. The ions are then passed into a mass spectrometer, which separates them based on

their mass-to-charge ratio.

The certification process for these SRMs is carried out in accordance with international

standards such as ISO 17034.
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Workflow for Selecting a Standard Reference
Material
The selection of the most suitable SRM is a critical step in ensuring the accuracy of analytical

measurements. The following diagram illustrates a logical workflow for this process.
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Caption: Workflow for the selection of an appropriate Standard Reference Material.
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Conclusion
The use of certified Standard Reference Materials is indispensable for achieving high-quality,

reliable data in the analysis of lead-based alloys. This guide provides a starting point for

researchers and scientists to compare and select the most appropriate SRMs for their specific

analytical needs. By carefully considering the matrix match, the certified values and their

uncertainties, and the analytical methodology, laboratories can ensure the accuracy and

traceability of their measurements. For the most current and detailed information, users should

always refer to the certificates of analysis provided by the respective standards organizations.

To cite this document: BenchChem. [A Comparative Guide to Standard Reference Materials
for Lead-Based Alloy Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12673181#standard-reference-materials-for-lead-
based-alloy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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